3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate

• IUPAC Name: [3-[(E)-[[2-(2,4,6-tribromophenoxy)acetyl]hydrazinylidene]methyl]phenyl] 4-nitrobenzoate
• InChI: InChI=1S/C22H14Br3N3O6/c23-15-9-18(24)21(19(25)10-15)33-12-20(29)27-26-11-13-2-1-3-17(8-13)34-22(30)14-4-6-16(7-5-14)28(31)32/h1-11H,12H2,(H,27,29)/b26-11+
• InChI Key: XZWQAKMFYHKVOS-KBKYJPHKSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C=NNC(=O)COC3=C(C=C(C=C3Br)Br)Br
• Isomeric SMILES: C1=CC(=CC(=C1)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])/C=N/NC(=O)COC3=C(C=C(C=C3Br)Br)Br
• Molecular Formula: C22H14Br3N3O6
• Molecular Weight: 656.1 g/mol

Description

3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been the subject of extensive research to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate has potential applications in various scientific research fields. One of the primary areas of interest is cancer research, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Additionally, this compound has been investigated for its potential use in organic electronics due to its unique molecular structure.

Mechanism of Action

The mechanism of action of 3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate is not fully understood, but it is believed to inhibit the growth of cancer cells by disrupting the cell cycle and inducing apoptosis. It may also inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate has low toxicity and does not cause significant harm to healthy cells. However, it may have some side effects on the liver and kidneys, and further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate in lab experiments is its potential applications in cancer research and the development of new antibiotics. However, the compound's high cost and limited availability may limit its use in some experiments.

Future Directions

There are several future directions for research on 3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate. One area of interest is the development of new cancer treatments using this compound. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in other fields such as organic electronics and drug development. Finally, more research is needed to optimize the synthesis method and reduce the cost of producing this compound.

Synthesis Methods

The synthesis of 3-{2-[(2,4,6-tribromophenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate involves the reaction of 3-aminophenylboronic acid with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with 2,4,6-tribromoacetyl chloride and hydrazine hydrate to form the final compound. This synthesis method has been optimized to produce high yields of the compound with minimal impurities.